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Fundamental Characteristics and Discovery

Feruloylputrescine is a hydroxycinnamic acid amide (HCAA), a class of compounds formed from the

conjugation of a polyamine (putrescine) with a hydroxycinnamic acid (ferulic acid). Its basic structure is N-

(4-aminobutyl)-4-hydroxy-3-methoxycinnamamide [1] [2].

Attribute Description

First Identification Isolated from grapefruit (Citrus paradisi) leaves and juice in 1965 [1] [3].

Other Names Originally known as subaphylline [1] [3].

Core Components Formed from ferulic acid and putrescine [4].

Class of Compound A phenolamide or hydroxycinnamic acid amide (HCAA) [4] [5].

Biological Roles and Potential Applications

Feruloylputrescine serves multiple functions in plants, from direct defense to physiological regulation, with

emerging implications for human health.

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 6 Tech Support

https://www.smolecule.com/products/s1799947?utm_src=pdf-body
https://www.smolecule.com/products/s1799947?utm_src=pdf-interest
https://www.smolecule.com/products/s1799947?utm_src=pdf-body
https://www.nature.com/articles/206620a0
https://www.semanticscholar.org/paper/Feruloylputrescine-%3A-Isolation-and-Identification-Wheaton-Stewart/df2cb3e2221d493dd377f7fbf21c6019d64dc39a
https://www.nature.com/articles/206620a0
https://pmc.ncbi.nlm.nih.gov/articles/PMC7238152/
https://www.nature.com/articles/206620a0
https://pmc.ncbi.nlm.nih.gov/articles/PMC7238152/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6123407/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6123407/
https://www.sciencedirect.com/science/article/pii/S0960982225007626
https://www.smolecule.com/products/s1799947?utm_src=pdf-body
https://www.smolecule.com/products/s1799947?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Role/Function Context/Mechanism Research Basis

Plant Defense
Compound

Acts as a direct anti-herbivore
metabolite. Its accumulation is

regulated by the jasmonic acid (JA)
signaling pathway [5] [6].

Studies in rice and tea plants show
induced accumulation upon insect

attack (e.g., planthoppers,
geometrids); its suppression makes

plants more susceptible [5] [6].

Chemopreventive
Agent

Functions as a phase II enzyme
inducer, a mechanism for detoxifying
carcinogens. Its structure makes it a

potent "Michael acceptor" [7].

Isolated from maize processing

wastewater; demonstrated ability to
induce the chemopreventive enzyme

Quinone Reductase in cell assays
[7].

Root Architecture
Modulator

Endogenous levels influence root
system formation. Inhibition of its

biosynthesis can stimulate overall root
growth and promote a dominant tap

root [8].

Research in a model tobacco root
system showed a correlation between

depressed levels of feruloylputrescine
(and other polyamines) and altered

root morphology [8].

Biosynthesis and Metabolic Pathways

Feruloylputrescine biosynthesis sits at the intersection of the phenylpropanoid pathway and the

polyamine pathway.
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Schematic of feruloylputrescine biosynthesis from phenylalanine and arginine/ornithine precursors. Key

enzymes include PAL (phenylalanine ammonia-lyase), 4CL (4-coumarate-CoA ligase), ADC/ODC

(arginine/ornithine decarboxylase), and HCT/AT (acyltransferase).

The key enzymatic step is the conjugation of feruloyl-CoA (from the phenylpropanoid pathway) with

putrescine (from arginine or ornithine decarboxylation), catalyzed by specific acyltransferases [4] [5]. In

rice, the gene Os4CL5 is a critical node in this pathway, and its suppression leads to reduced N-

feruloylputrescine accumulation and compromised plant resistance [5].

Key Experimental Protocols and Data
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Metabolic Engineering and "Rational Metabolic-Flow Switching"

A proof-of-concept study in bamboo (Phyllostachys nigra) cells demonstrated the production of alternative

HCAAs.

Objective: Redirect metabolic flow from feruloylputrescine to a novel compound, p-
coumaroylagmatine [4].
Methodology:

Host System: Used suspension-cultured bamboo cells that naturally produce high levels of
feruloylputrescine.

Genetic Transformation: Stably transformed cells with the agmatine coumaroyltransferase
(ACT) gene from barley.

Metabolic Analysis: Analyzed HCAA profiles in recombinant cells using chromatography.
Outcome: Successfully switched the metabolic output, achieving a production titer of approximately

360 mg/L of p-coumaroylagmatine while decreasing native feruloylputrescine levels [4].

Quantification and Chemoprevention Assay

Research on feruloyl putrescines from maize wastewater detailed isolation and bioactivity testing [7].

Extraction & Hydrolysis: Insoluble solids from wastewater (nejayote) were subjected to alkaline
hydrolysis (2M NaOH) to release bound phenolic compounds.

Compound Isolation: Feruloyl putrescines were isolated using preparative HPLC.
Bioactivity Testing:

Antioxidant Capacity: Measured via ORAC (Oxygen Radical Absorbance Capacity) assay.
Chemopreventive Potential: Evaluated by the Quinone Reductase (QR) induction assay in

mouse hepatoma (Hepa1c1c7) cells. The results were expressed as a Chemopreventive
Index (CI).

Future Research Directions

Current evidence points to several promising research avenues:

Therapeutic Development: Further investigation into the mechanism of phase II enzyme
induction and efficacy in more complex biological systems is needed to assess its potential as a

chemopreventive agent [7].
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Agricultural Applications: Engineering the feruloylputrescine pathway in crops could enhance

inherent resistance to pests, reducing pesticide reliance [4] [5].
Pathway Elucidation: The transcriptional regulation of key biosynthetic genes like Os4CL5 in rice

represents a critical area for understanding the fine-tuning of this defense response [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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